molecular formula C10H7ClN2S B8789875 2-Chloro-3-(phenylsulfanyl)pyrazine CAS No. 54127-76-3

2-Chloro-3-(phenylsulfanyl)pyrazine

Cat. No.: B8789875
CAS No.: 54127-76-3
M. Wt: 222.69 g/mol
InChI Key: RYUWXGWHTRPERF-UHFFFAOYSA-N
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Description

2-Chloro-3-(phenylsulfanyl)pyrazine is a useful research compound. Its molecular formula is C10H7ClN2S and its molecular weight is 222.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

54127-76-3

Molecular Formula

C10H7ClN2S

Molecular Weight

222.69 g/mol

IUPAC Name

2-chloro-3-phenylsulfanylpyrazine

InChI

InChI=1S/C10H7ClN2S/c11-9-10(13-7-6-12-9)14-8-4-2-1-3-5-8/h1-7H

InChI Key

RYUWXGWHTRPERF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=NC=CN=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

22 g (0.2 mol) of thiophenol and 29.8 g (0.2 mol) of 2,3-dichloropyrazine are successively added dropwise to a solution of 10.8 g (0.2 mol) of sodium methylate in 200 ml of ethanol and the mixture is stirred for 1 hour. The reaction mixture is then cooled to 0° C. and the reaction product which has precipitated is filtered off and washed with ethanol and water. After drying, 2-chloro-3-phenylthio-pyrazine, melting point 100°-111° C., is obtained.
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
29.8 g
Type
reactant
Reaction Step One
Name
sodium methylate
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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